
4-Bromoisoquinoline: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromoisoquinoline

Cat. No.: B023445 Get Quote

For immediate use by researchers, scientists, and drug development professionals, this

document provides an in-depth overview of 4-Bromoisoquinoline, covering its commercial

availability, key chemical properties, synthesis, and reactivity, with a focus on its application in

synthetic chemistry and drug discovery.

Commercial Availability and Supplier Specifications
4-Bromoisoquinoline is readily available from a variety of chemical suppliers. Purity levels

typically range from 95% to over 98%, with the compound being offered in quantities from

grams to kilograms. The following table summarizes the offerings from several prominent

suppliers.
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Supplier Product Code Purity Pack Sizes
Additional
Information

Sigma-Aldrich B70202 98% 10 g, 25 g

Crystals,

Storage: 2-

8°C[1]

Thermo Scientific AC107151000 98% 1 g
Crystalline Solid,

White to Beige[2]

Biosynth FB03416 -
0.1 kg, 0.25 kg,

0.5 kg, 1 kg

Research

Chemicals,

Building

Blocks[3]

Apollo Scientific OR14319 ≥95% 5 g, 25 g In Stock (UK)

Tokyo Chemical

Industry
B0930 >98.0% (GC) 10 g, 25 g

White to Light

yellow powder to

crystal

Chem-Impex 44537 ≥ 98% (GC) 10 g, 25 g

Versatile

chemical

compound

Santa Cruz

Biotechnology
sc-224027 - -

For proteomics

research

Alkali Scientific B70202-10G - 1 X 10 g
MilliporeSigma®

(Sigma-Aldrich)

Physicochemical and Safety Data
A compilation of key physical, chemical, and safety data for 4-Bromoisoquinoline is provided

below. This information is critical for safe handling, storage, and experimental design.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/b70202
https://www.innospk.com/en/?news/grok-exploring-4-bromoisoquinoline-properties-applications-and-manufacturing-insights
https://www.biosynth.com/p/FB03416/1532-97-4-4-bromoisoquinoline
https://www.benchchem.com/product/b023445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1532-97-4 [1]

Molecular Formula C₉H₆BrN [4]

Molecular Weight 208.05 g/mol [4]

Appearance
White to Light yellow to Beige

Crystalline Solid/Powder
[2]

Melting Point 40-43 °C [1]

Boiling Point 280-285 °C [1]

Flash Point >110 °C (>230 °F) [5]

Density 1.564 g/cm³ [2]

Solubility No information available [5]

Storage Temperature 2-8°C [1]

Signal Word Warning [1]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1][4]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[1]

Synthesis of 4-Bromoisoquinoline
A common laboratory-scale synthesis of 4-Bromoisoquinoline involves the direct bromination

of isoquinoline. The following protocol is adapted from established procedures.[6]

Experimental Protocol: Bromination of Isoquinoline
Materials:
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Isoquinoline hydrochloride

Nitrobenzene

Bromine

Flask with reflux condenser, dropping funnel, thermometer, and stirrer

Procedure:

In a flask equipped with a reflux condenser, dropping funnel, thermometer, and stirrer, place

33.3 g (0.20 mole) of isoquinoline hydrochloride and 50 ml of nitrobenzene.

Heat the mixture to approximately 180°C while stirring to obtain a clear yellow solution.

Over a period of 1 hour and 15 minutes, add 35.2 g (0.22 mole) of bromine dropwise using

the dropping funnel. A smooth evolution of hydrogen chloride should be observed.

After the complete addition of bromine, continue heating and stirring the reaction mixture at

180°C.

After approximately 4 hours and 45 minutes of heating, the evolution of hydrogen chloride

should nearly cease, and a thin slurry of crystals may form.

The reaction workup and purification would typically involve cooling the mixture, removing

the nitrobenzene solvent (e.g., by steam distillation), neutralizing the mixture, and extracting

the product with a suitable organic solvent, followed by purification techniques such as

crystallization or column chromatography to isolate pure 4-Bromoisoquinoline.

A patent also describes a palladium-catalyzed method for the synthesis of 4-

bromoisoquinolone and its derivatives from o-alkynyl benzyl azide, which can also yield 4-
bromoisoquinoline under specific conditions.[7]
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Workflow for the Synthesis of 4-Bromoisoquinoline

Starting Materials

Reaction Workup & Purification Final Product

Isoquinoline
Hydrochloride

Reaction MixtureBromine

Nitrobenzene

Heating at 180°C Solvent Removal Neutralization Extraction Purification 4-Bromoisoquinoline

Click to download full resolution via product page

Synthesis of 4-Bromoisoquinoline Workflow

Chemical Reactivity and Applications in Synthesis
4-Bromoisoquinoline serves as a versatile building block in organic synthesis, primarily due to

the reactivity of the bromine substituent. It is frequently utilized in cross-coupling reactions to

introduce the isoquinoline moiety into more complex molecules.

Suzuki-Miyaura Coupling Reactions
The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an

organohalide and an organoboron compound, widely used for the formation of carbon-carbon

bonds. 4-Bromoisoquinoline is an excellent substrate for these reactions.

General Experimental Protocol for Suzuki-Miyaura Coupling:

Materials:
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4-Bromoisoquinoline

Arylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃, Cs₂CO₃)

Solvent (e.g., Toluene, Dioxane, DMF, with or without water)

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a reaction vessel, add 4-Bromoisoquinoline (1 equivalent), the arylboronic acid (1.1-1.5

equivalents), and the base (2-3 equivalents).

Purge the vessel with an inert gas (e.g., nitrogen or argon).

Add the palladium catalyst (typically 1-5 mol%).

Add the degassed solvent(s).

Heat the reaction mixture to the desired temperature (typically 80-120°C) and stir until the

reaction is complete (monitored by TLC or LC-MS).

Upon completion, cool the reaction to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography or recrystallization.
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Catalytic Cycle of Suzuki-Miyaura Coupling

Pd(0)L₂

Ar-Pd(II)-X(L₂)
(Oxidative Addition

Complex)

 Oxidative
 Addition
 (Ar-X)
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(Transmetalation
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(Product)
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Suzuki-Miyaura Coupling Catalytic Cycle

Biological Activity and Drug Development Potential
4-Bromoisoquinoline and its derivatives have garnered interest in the field of medicinal

chemistry due to their potential biological activities. Some studies have indicated that certain

derivatives possess anticancer properties. The proposed mechanism of action involves the

inhibition of DNA and RNA synthesis, leading to the induction of apoptosis in cancer cells.[3] Its

role as a key intermediate allows for the synthesis of diverse molecular frameworks, which are

often essential for biological activity in drug discovery programs.[2]
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This document serves as a foundational guide for researchers working with 4-
Bromoisoquinoline. For specific applications, further optimization of the described protocols

may be necessary. Always consult the relevant Safety Data Sheet (SDS) before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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